Cas no 446255-03-4 (Hexabromodiphenyl ethers)

Hexabromodiphenyl ethers structure
Hexabromodiphenyl ethers structure
Product Name:Hexabromodiphenyl ethers
CAS No:446255-03-4
MF:C12H4Br6O
MW:643.583559036255
CID:2951891
PubChem ID:37454
Update Time:2025-04-21

Hexabromodiphenyl ethers Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-三溴-3-(2,4,6-三溴苯氧基)苯
    • BDE 148
    • PBDE 148
    • Hexabromodiphenyl ethers
    • 1,2,5-tribromo-3-(2,4,6-tribromophenoxy)benzene
    • ND6VH2E266
    • 2,2',3,4',5,6'-Hexabromodiphenyl ether
    • Hexabromophenoxybenzene
    • Hexabromodiphenyl oxide
    • Diphenyl ether, hexabromo derivative
    • Benzene, 1,1'-oxybis-, hexabromo deriv
    • Benzene, 1,2,5-tribromo-3-(2,4,6-tribromophenoxy)-
    • Benzene, 1,1'-oxybis-, hexabromo deriv.
    • 2,2',3',4,5',6-Hexabromo[1,1'-oxybisbenzene]
    • Q27284805
    • 446255-03-4
    • BDE-148
    • HB 60P
    • HEXABROMODIPHENYL ETHER (MIXED ISOMERS)
    • UNII-ND6VH2E266
    • Benzene, 1,1'-oxybis-hexabromo deriv.
    • DTXSID60879951
    • 9346I1RE5F
    • 1,1'-Oxybisbenzene hexabromo deriv.
    • OJMHGSMSQZEBFH-UHFFFAOYSA-N
    • BR 33N
    • Benzene, 1,1'oxybis, hexabromo deriv.
    • HSDB 7111
    • EINECS 253-058-6
    • Inchi: 1S/C12H4Br6O/c13-5-2-8(16)12(9(17)3-5)19-10-4-6(14)1-7(15)11(10)18/h1-4H
    • InChI Key: OJMHGSMSQZEBFH-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1OC1C(=CC(=CC=1Br)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 643.53009Da
  • Monoisotopic Mass: 637.53624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 2.502±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
  • LogP: log Kow = 7.40
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